Cas no 892851-21-7 (3-(benzenesulfonyl)-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylpropanamide)

• Product Name: 3-(benzenesulfonyl)-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylpropanamide
• CAS No: 892851-21-7
• MF: C₂₁H₂₂N₂O₃S₂
• MW: 414.540982723236
• CID: 5894671
• PubChem ID: 7189644
• Update Time: 2025-08-05

3-(benzenesulfonyl)-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, 3-(phenylsulfonyl)-N-[4-(2,4,6-trimethylphenyl)-2-thiazolyl]-
• AKOS024611663
• 892851-21-7
• N-(4-mesitylthiazol-2-yl)-3-(phenylsulfonyl)propanamide
• 3-(benzenesulfonyl)-N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]propanamide
• F1821-0162
• 3-(benzenesulfonyl)-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylpropanamide

• Inchi： 1S/C21H22N2O3S2/c1-14-11-15(2)20(16(3)12-14)18-13-27-21(22-18)23-19(24)9-10-28(25,26)17-7-5-4-6-8-17/h4-8,11-13H,9-10H2,1-3H3,(H,22,23,24)
• InChI Key： LGFJGMHUPXQMGC-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=C(C)C=C(C)C=C2C)=CS1)(=O)CCS(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 414.10718492g/mol
• Monoisotopic Mass: 414.10718492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.287±0.06 g/cm3(Predicted)
• pka: 8.11±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 3-(benzenesulfonyl)-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylpropanamide

Professional Introduction to Compound with CAS No. 892851-21-7 and Product Name: 3-(benzenesulfonyl)-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylpropanamide

The compound identified by the CAS number 892851-21-7 and the product name 3-(benzenesulfonyl)-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylpropanamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates several key functional groups, including a benzenesulfonyl moiety and a thiazole ring, which are known for their roles in modulating various biological pathways.

Recent research in medicinal chemistry has highlighted the importance of thiazole derivatives in the development of novel therapeutic agents. Thiazole scaffolds are particularly noteworthy for their presence in numerous bioactive molecules, ranging from antibiotics to anti-inflammatory agents. The incorporation of a 1,3-thiazol-2-ylpropanamide moiety into the molecular structure of this compound suggests potential interactions with biological targets that could be exploited for therapeutic purposes. This moiety is particularly interesting as it combines the properties of both amides and thiazole rings, offering a unique chemical profile that may contribute to its biological activity.

The benzenesulfonyl group attached to the nitrogen atom in the molecule further enhances its pharmacological potential. Sulfonyl groups are well-documented for their ability to enhance binding affinity and metabolic stability, making them a common feature in many drug candidates. The presence of this group in conjunction with the thiazole ring suggests that this compound may exhibit multiple modes of action, potentially targeting several pathways simultaneously. This characteristic is particularly valuable in the development of multifunctional therapeutics that can address complex diseases more effectively.

In the context of contemporary pharmaceutical research, there is growing interest in molecules that exhibit dual or multiple functionalities. The compound under discussion appears to fit well within this paradigm, as its structural features suggest potential applications in areas such as oncology, neurology, and immunology. For instance, thiazole derivatives have been reported to inhibit kinases and other enzymes involved in cancer progression, while sulfonyl-containing compounds are known for their anti-inflammatory properties. The combination of these features makes this molecule a promising candidate for further investigation.

One of the most compelling aspects of this compound is its structural complexity, which allows for fine-tuning of its biological activity through structural modifications. Researchers have been exploring various strategies to optimize the pharmacokinetic and pharmacodynamic properties of thiazole-based compounds. The presence of a 2,4,6-trimethylphenyl group in the molecule may contribute to its solubility and bioavailability, factors that are critical for drug development. Additionally, the amide linkage provides a versatile chemical handle for further derivatization, enabling scientists to tailor the compound’s properties to specific therapeutic needs.

Advances in computational chemistry have also played a pivotal role in understanding the potential biological activity of this compound. Molecular modeling studies have been instrumental in predicting how it might interact with biological targets such as enzymes and receptors. These studies often involve docking simulations that predict binding affinities and identify key interaction points within the target proteins. By leveraging these computational tools, researchers can gain valuable insights into the mechanisms by which this compound might exert its effects.

The synthesis of complex molecules like 3-(benzenesulfonyl)-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylpropanamide represents another critical aspect of pharmaceutical research. Modern synthetic methodologies have enabled chemists to construct intricate molecular frameworks with high precision and efficiency. Techniques such as multi-step organic synthesis combined with purification methods like high-performance liquid chromatography (HPLC) have been essential in producing high-quality samples for biological testing. The successful synthesis of this compound underscores the progress made in synthetic chemistry over recent decades.

Evaluation of a new compound’s potential involves rigorous testing across multiple platforms to assess its efficacy and safety profiles. Preclinical studies typically begin with cell-based assays to screen for primary biological activity followed by animal models to evaluate pharmacodynamics and pharmacokinetics. If these initial tests yield positive results, further studies may be conducted to investigate potential side effects and optimal dosing regimens. The data generated from these studies provide a foundation for determining whether the compound is suitable for clinical development.

The role of collaboration in advancing pharmaceutical research cannot be overstated. Combining expertise from different disciplines—such as organic chemistry, biochemistry, pharmacology, and computational biology—has led to significant breakthroughs in drug discovery. Academic institutions and pharmaceutical companies often collaborate on projects like this one to leverage complementary resources and expertise. Such partnerships accelerate the development process by allowing researchers to tackle complex challenges more effectively.

As our understanding of disease mechanisms continues to evolve at a rapid pace，so too does our capacity to develop targeted therapeutics based on small molecules like 3-(benzenesulfonyl)-N-4-(2,4,6-trimethylphenyl)-1，3-thiazol-2-ylpropanamide。 Innovations in genomics、proteomics、and other omics technologies are providing new insights into how diseases develop at a molecular level，which in turn is guiding efforts to design more effective treatments。The ability to modulate specific biological pathways with precision is becoming increasingly important，and compounds like this one hold great promise for addressing unmet medical needs。

The future direction of research involving this compound will likely involve exploring its interactions with additional biological targets。By understanding how it binds to different proteins，scientists can refine its structure further。Additionally，investigating its effects on cellular processes will provide insights into its potential therapeutic applications。These studies will be complemented by efforts aimed at optimizing its pharmacological properties，such as improving solubility、reducing toxicity，and enhancing bioavailability。

In conclusion,3-(benzenesulfonyl)-N-4-(2，4，6-trimethylphenyl)-1，3-thiazol-2-ylpropanamide represents an exciting advancement in pharmaceutical chemistry。Its unique structural features make it a promising candidate for further exploration，with potential applications across multiple therapeutic areas。As research progresses，we can expect new insights into how such compounds might be used to improve human health。The collaborative efforts của scientists worldwide will continue to drive progress toward innovative treatments based on molecules like this one。